Cas no 69560-94-7 (7H-1,2,4-Triazolo[3,4-b][1,3,4]thiadiazine,6-[1,1'-biphenyl]-4-yl-3-methyl-, hydrobromide (1:1))

• Product Name: 7H-1,2,4-Triazolo[3,4-b][1,3,4]thiadiazine,6-[1,1'-biphenyl]-4-yl-3-methyl-, hydrobromide (1:1)
• CAS No: 69560-94-7
• MF: C₁₇H₁₅BrN₄S
• MW: 387.296800851822
• CID: 529230
• PubChem ID: 12998796
• Update Time: 2025-04-19

7H-1,2,4-Triazolo[3,4-b][1,3,4]thiadiazine,6-[1,1'-biphenyl]-4-yl-3-methyl-, hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

• 7H-1,2,4-Triazolo[3,4-b][1,3,4]thiadiazine,6-[1,1'-biphenyl]-4-yl-3-methyl-, hydrobromide (1:1)
• 3-methyl-6-(4-phenylphenyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine,hydrobromide
• 3-methyl-6-(4-phenylphenyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine
• NSC320256
• NSC-320256
• AKOS024423768
• 69560-94-7
• 6-([1,1'-Biphenyl]-4-yl)-3-methyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine--hydrogen bromide (1/1)
• 6-(1,1'-BIPHENYL)-4-YL-3-ME-7H-(1,2,4)TRIAZOLO(3,4-B)(1,3,4)THIADIAZINE HBR
• DTXSID30514645

• Inchi： 1S/C17H14N4S.BrH/c1-12-18-19-17-21(12)20-16(11-22-17)15-9-7-14(8-10-15)13-5-3-2-4-6-13;/h2-10H,11H2,1H3;1H
• InChI Key： NHRPFDJLCDXQLC-UHFFFAOYSA-N
• SMILES： Br.S1C2=NN=C(C)N2N=C(C1)C1C=CC(C2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 306.09412
• Monoisotopic Mass: 386.02008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 413
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.4Ų

Experimental Properties

• PSA: 43.07
• LogP: 4.00530